Cas no 2418733-96-5 (3-(Aminomethyl)-5-azido-2,6-dimethylphenyl sulfurofluoridate)

• Product Name: 3-(Aminomethyl)-5-azido-2,6-dimethylphenyl sulfurofluoridate
• CAS No: 2418733-96-5
• MF: C₉H₁₁FN₄O₃S
• MW: 274.272043466568
• CID: 5680699
• PubChem ID: 165776514
• Update Time: 2025-06-10

3-(Aminomethyl)-5-azido-2,6-dimethylphenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• EN300-26630181
• 3-(aminomethyl)-5-azido-2,6-dimethylphenyl sulfurofluoridate
• 2418733-96-5
• 3-(Aminomethyl)-5-azido-2,6-dimethylphenyl sulfurofluoridate

• Inchi： 1S/C9H11FN4O3S/c1-5-7(4-11)3-8(13-14-12)6(2)9(5)17-18(10,15)16/h3H,4,11H2,1-2H3
• InChI Key： PXLVHOHCYPDTKF-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=C(C)C(=CC(CN)=C1C)N=[N+]=[N-])F

Computed Properties

• Exact Mass: 274.05358956g/mol
• Monoisotopic Mass: 274.05358956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-(Aminomethyl)-5-azido-2,6-dimethylphenyl sulfurofluoridate

Professional Introduction to Compound with CAS No. 2418733-96-5 and Product Name: 3-(Aminomethyl)-5-azido-2,6-dimethylphenyl sulfurofluoridate

The compound identified by the CAS number 2418733-96-5 and the product name 3-(Aminomethyl)-5-azido-2,6-dimethylphenyl sulfurofluoridate represents a significant advancement in the field of pharmaceutical chemistry. This specialized molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both an aminomethyl group and an azido substituent, combined with a sulfurofluoridate moiety, makes this compound a versatile intermediate for synthesizing novel therapeutic agents.

Recent research in medicinal chemistry has highlighted the importance of functionalized aromatic compounds in the design of bioactive molecules. The 3-(Aminomethyl)-5-azido-2,6-dimethylphenyl sulfurofluoridate structure exemplifies how strategic placement of reactive groups can enhance binding affinity and selectivity towards biological targets. The aminomethyl group serves as a nucleophilic handle for further derivatization, while the azido moiety offers a site for click chemistry reactions, enabling rapid assembly of complex molecular architectures.

One of the most compelling aspects of this compound is its potential in the development of targeted therapies. The sulfurofluoridate group introduces a fluorine atom, which is increasingly recognized for its role in improving metabolic stability and bioavailability of drug candidates. Studies have demonstrated that fluorinated sulfoxides can enhance the pharmacokinetic properties of small molecules by reducing their susceptibility to enzymatic degradation. This feature is particularly relevant in the context of contemporary drug discovery efforts aimed at optimizing therapeutic efficacy.

The synthesis of 3-(Aminomethyl)-5-azido-2,6-dimethylphenyl sulfurofluoridate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the core aromatic scaffold. The introduction of the azido group necessitates careful handling due to its sensitivity to heat and light, but modern synthetic techniques have mitigated these challenges through optimized reaction conditions and inert atmosphere techniques.

In recent years, there has been growing interest in leveraging computational chemistry tools to predict the biological activity of novel compounds. Molecular modeling studies on 3-(Aminomethyl)-5-azido-2,6-dimethylphenyl sulfurofluoridate have revealed promising interactions with specific protein targets, suggesting its potential as a lead compound for further optimization. These virtual screening approaches have accelerated the drug discovery pipeline by identifying promising candidates for experimental validation.

The pharmaceutical industry continues to explore innovative strategies for addressing unmet medical needs. The versatility of 3-(Aminomethyl)-5-azido-2,6-dimethylphenyl sulfurofluoridate makes it a valuable building block for designing molecules with tailored properties. For instance, its structural features could be exploited to develop inhibitors targeting enzyme-catalyzed pathways implicated in various diseases. The ability to modify both the aminomethyl and azido functional groups provides chemists with ample opportunities to fine-tune molecular interactions and improve therapeutic outcomes.

Furthermore, the incorporation of fluorine into drug candidates has been associated with enhanced binding affinities and reduced metabolic clearance. The sulfurofluoridate moiety in this compound aligns with this trend, offering a rationale for its exploration in medicinal chemistry applications. Preclinical studies are currently underway to evaluate the pharmacological profile of derivatives derived from this scaffold, with initial results indicating encouraging biological activity.

The broader significance of this compound lies in its contribution to the evolving landscape of drug discovery tools. As research continues to uncover new therapeutic targets and mechanisms, molecules like 3-(Aminomethyl)-5-azido-2,6-dimethylphenyl sulfurofluoridate will serve as essential components in the development of next-generation pharmaceuticals. Their unique structural features and synthetic accessibility make them indispensable resources for academic researchers and industrial scientists alike.

In conclusion, the compound with CAS number 2418733-96-5, known as 3-(Aminomethyl)-5-azido-2,6-dimethylphenyl sulfurofluoridate, represents a promising candidate for further exploration in pharmaceutical research. Its distinctive structural attributes and potential applications in drug development underscore its importance as a chemical entity with significant scientific value. As advancements in synthetic chemistry and computational biology continue to drive innovation, compounds like this will play an increasingly pivotal role in shaping the future of medicine.